Cas no 1803801-27-5 (5-Hydroxy-4-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 5-Hydroxy-4-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1803801-27-5
• MF: C₆H₃F₃INO
• MW: 288.993804216385
• CID: 4802269
• Update Time: 2025-06-24

5-Hydroxy-4-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-4-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3F3INO/c7-6(8,9)5-1-3(10)4(12)2-11-5/h1-2,12H
• InChI Key： YQZMKBMGTRUZCK-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)(F)F)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1

Additional information on 5-Hydroxy-4-iodo-2-(trifluoromethyl)pyridine

Professional Introduction to 5-Hydroxy-4-iodo-2-(trifluoromethyl)pyridine (CAS No. 1803801-27-5)

5-Hydroxy-4-iodo-2-(trifluoromethyl)pyridine (CAS No. 1803801-27-5) is a highly versatile and significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and development. The compound's molecular framework, featuring a pyridine core adorned with hydroxyl, iodo, and trifluoromethyl substituents, endows it with distinct chemical properties that make it a valuable intermediate in synthesizing various bioactive molecules.

The presence of the iodo group on the pyridine ring is particularly noteworthy, as it serves as an excellent handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of novel pharmacophores with enhanced biological activity. Moreover, the trifluoromethyl group introduces lipophilicity and metabolic stability, which are crucial factors in optimizing drug-like properties. The hydroxyl moiety, while seemingly simple, can participate in hydrogen bonding interactions, influencing the compound's solubility and binding affinity to biological targets.

In recent years, 5-Hydroxy-4-iodo-2-(trifluoromethyl)pyridine has been extensively explored in the synthesis of small-molecule inhibitors targeting various therapeutic areas. One notable application lies in the development of kinase inhibitors, where the compound's structural motifs have been leveraged to design molecules that selectively inhibit aberrant signaling pathways implicated in cancer and inflammatory diseases. For instance, studies have demonstrated its utility in generating potent JAK2 inhibitors, which are crucial for treating myeloproliferative disorders. The ability to fine-tune the electronic and steric properties of the molecule through strategic modifications has opened new avenues for developing next-generation therapeutics.

The pharmaceutical industry has also shown interest in utilizing 5-Hydroxy-4-iodo-2-(trifluoromethyl)pyridine as a building block for antiviral and antibacterial agents. Its scaffold has been incorporated into molecules designed to disrupt viral replication mechanisms or inhibit bacterial enzymes essential for survival. A particularly exciting development involves its use in creating nucleoside analogs that mimic natural substrates but exhibit superior antiviral activity. These analogs are designed to interfere with viral polymerases, thereby halting the spread of infection. The trifluoromethyl group plays a critical role here by enhancing binding affinity and resistance to metabolic degradation.

Beyond its applications in drug discovery, 5-Hydroxy-4-iodo-2-(trifluoromethyl)pyridine has found utility in materials science and agrochemical research. Its unique electronic properties make it a candidate for developing organic semiconductors and light-emitting diodes (OLEDs). In agrochemistry, derivatives of this compound have been investigated for their potential as herbicides or fungicides due to their ability to modulate plant growth regulators or disrupt fungal metabolic pathways. The versatility of this molecule underscores its importance as a chemical entity with broad applicability across multiple scientific disciplines.

The synthesis of 5-Hydroxy-4-iodo-2-(trifluoromethyl)pyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Typically, the process begins with the functionalization of a pyridine precursor followed by selective halogenation and introduction of the trifluoromethyl group. Recent advances in catalytic methods have enabled more efficient and sustainable routes to this compound, reducing reliance on hazardous reagents or harsh reaction conditions. These improvements align with global efforts to promote green chemistry principles and minimize environmental impact.

In conclusion, 5-Hydroxy-4-iodo-2-(trifluoromethyl)pyridine represents a cornerstone compound in contemporary chemical research with far-reaching implications for medicine and materials science. Its unique structural attributes and reactivity profile continue to inspire innovative approaches in drug design and industrial applications. As scientific understanding evolves and new methodologies emerge, this molecule is poised to remain at the forefront of interdisciplinary research efforts aimed at addressing some of humanity's most pressing health challenges.